Cas no 1235995-82-0 (Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate
• CAS No: 1235995-82-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2108685
• PubChem ID: 63810716
• Update Time: 2025-11-02

Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate
• QVLCZGUYRLBNIG-UHFFFAOYSA-N
• NE24785
• Ethyl (1-ethyl-1H-pyrazol-4-yl)-oxoacetate
• Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate

• Inchi： 1S/C9H12N2O3/c1-3-11-6-7(5-10-11)8(12)9(13)14-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： QVLCZGUYRLBNIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=NN(C=1)CC)=O)=O

Computed Properties

• Exact Mass: 196.085
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate

Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate (CAS No. 1235995-82-0: A Promising Scaffold in Modern Medicinal Chemistry

Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate (CAS No. 1235995-82-0) is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This molecule belongs to the class of pyrazole derivatives, which are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The core structure of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate features a pyrazole ring substituted with an ethyl group at position 1 and an ester functional group at position 2, making it a valuable building block for the synthesis of bioactive molecules. Recent advancements in computational chemistry and synthetic methodologies have further expanded the utility of this scaffold in the development of novel therapeutics.

The pyrazole ring system in ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate is a key structural motif that contributes to its pharmacological activity. Pyrazoles are known to exhibit a wide range of biological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The presence of the ethyl substituent at position 1 of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Meanwhile, the 2-oxoacetate group provides a reactive site for further functionalization, enabling the molecule to serve as a versatile intermediate in organic synthesis. Notably, the ester moiety can be readily converted into other functional groups, such as amides, sulfonamides, or hydrazides, through standard chemical transformations.

Recent studies have highlighted the potential of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate as a lead compound in the development of novel enzyme inhibitors. For example, a 2023 report published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), a family of enzymes implicated in various pathological processes, including cancer metastasis and neurodegenerative diseases. The pyrazole ring was found to interact with the active site of MMPs through hydrogen bonding and hydrophobic interactions, while the ester group contributed to the overall binding affinity. These findings underscore the importance of the ethyl substituent in modulating the pharmacokinetic properties of the molecule.

In addition to its role as an enzyme inhibitor, ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate has also shown promise as a prodrug precursor. Prodrugs are inactive compounds that are metabolized in the body to release the active drug, thereby improving solubility, stability, and targeting specificity. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that the ester group in this molecule could be selectively cleaved by esterases present in specific tissues, such as the liver or tumor microenvironment. This property makes ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate an attractive candidate for the development of site-specific drug delivery systems, particularly in the context of targeted cancer therapy.

The synthetic accessibility of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate is another factor that has contributed to its growing popularity in medicinal chemistry. The molecule can be synthesized via a one-pot condensation reaction between 1-ethyl-1H-pyrazole-4-carboxylic acid and ethyl acetoacetate under mild reaction conditions. This approach allows for the efficient preparation of the compound in high yields, facilitating large-scale production and subsequent derivatization. Furthermore, the pyrazole ring can be modified through various chemical transformations, such as nitration, halogenation, or amination, to generate a diverse array of analogs with tailored biological activities.

Recent advances in computational modeling have also provided valuable insights into the molecular interactions of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate with its biological targets. Molecular docking studies have revealed that the pyrazole ring forms stable hydrogen bonds with key residues in the active sites of thrombin and COX-2, two enzymes that are central to the development of cardiovascular and inflammatory diseases. These findings have guided the design of structure-activity relationship (SAR) studies, leading to the identification of optimized derivatives with improved potency and selectivity. Notably, the ethyl substituent was found to play a critical role in stabilizing the molecular conformation, thereby enhancing the overall binding affinity.

In the context of drug discovery, ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate has also been explored as a building block for the synthesis of heterocyclic compounds with enhanced pharmacological profiles. For instance, the 2-oxoacetate group can be used as a Michael acceptor in Michael addition reactions, enabling the formation of thiazolidinones and oxazolidinones, which are known to exhibit potent antimicrobial and antifungal activities. These derivatives have shown promising results in preliminary in vitro assays, demonstrating significant inhibition of Staphylococcus aureus and Candida albicans at low concentrations.

Looking ahead, the continued exploration of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)-2-oxoacetate and its derivatives is expected to yield new therapeutic agents for a wide range of diseases. The molecule's modular structure and reactive functional groups provide an ideal platform for the development of multipotent drugs that can target multiple disease pathways simultaneously. Furthermore, the biocompatibility of this scaffold, combined with its ease of synthesis, makes it a highly attractive candidate for green chemistry initiatives aimed at reducing the environmental impact of pharmaceutical manufacturing.